Cas no 197969-58-7 (2,7-Dibromo-9,9-diethylfluorene)

2,7-Dibromo-9,9-diethylfluorene structure
197969-58-7 structure
Product Name:2,7-Dibromo-9,9-diethylfluorene
CAS No:197969-58-7
MF:C17H16Br2
MW:380.116943359375
CID:66509
PubChem ID:3531045
Update Time:2025-04-18

2,7-Dibromo-9,9-diethylfluorene Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dibromo-9,9-diethylfluorene
    • 9H-Fluorene,2,7-dibromo-9,9-diethyl-
    • 2,7-Dibromo-9,9-diethyl-9H-fluorene
    • 9,9-Diethyl-2,7-dibromofluorene
    • 2,5-dibromo-9,9-diethylfluorene
    • 2,5-DIMETHYL-4-PIPERIDIN-1-YL-BENZALDEHYDE
    • 2,7-dibromo-9,9-diethyl-fluorene
    • AC-5812
    • 2,7-Dibromo-9,9-diet
    • SCHEMBL1086094
    • AKOS015895998
    • CS-0170302
    • DTXSID10393379
    • FT-0659432
    • 197969-58-7
    • TYECWABMXAYFSG-UHFFFAOYSA-N
    • A813954
    • YSZC1489
    • 9H-Fluorene, 2,7-dibromo-9,9-diethyl-
    • Inchi: 1S/C17H16Br2/c1-3-17(4-2)15-9-11(18)5-7-13(15)14-8-6-12(19)10-16(14)17/h5-10H,3-4H2,1-2H3
    • InChI Key: TYECWABMXAYFSG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C3C=CC(=CC=3C(CC)(CC)C=2C=1)Br

Computed Properties

  • Exact Mass: 377.96200
  • Monoisotopic Mass: 377.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 6.9

Experimental Properties

  • Density: 1.494
  • Boiling Point: 426.6°C at 760 mmHg
  • Flash Point: 247.8°C
  • Refractive Index: 1.606
  • PSA: 0.00000
  • LogP: 6.29810

2,7-Dibromo-9,9-diethylfluorene Pricemore >>

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